Cas no 1291090-50-0 (Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate)

• Product Name: Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
• CAS No: 1291090-50-0
• MF: C₁₃H₂₅IO₅
• MW: 388.239077329636
• CID: 5086200
• PubChem ID: 156828369
• Update Time: 2026-03-02

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• AT18170
• TERT-BUTYL 3-(2-(2-(2-IODOETHOXY)ETHOXY)ETHOXY)PROPANOATE
• SCHEMBL23754648
• MFCD31656966
• 1291090-50-0
• I-PEG3-CH2CH2COOtBu
• tert-butyl 3-{2-[2-(2-iodoethoxy)ethoxy]ethoxy}propanoate
• tert-butyl 3-[2-[2-(2-iodoethoxy)ethoxy]ethoxy]propanoate
• Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate

• Inchi： 1S/C13H25IO5/c1-13(2,3)19-12(15)4-6-16-8-10-18-11-9-17-7-5-14/h4-11H2,1-3H3
• InChI Key： YFCBAGHBVVUMJI-UHFFFAOYSA-N
• SMILES： ICCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 388.07467g/mol
• Monoisotopic Mass: 388.07467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54

Additional information on Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate

Introduction to Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate (CAS No. 1291090-50-0)

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate, with the CAS number 1291090-50-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structure, plays a crucial role in various synthetic applications and has been explored in multiple research domains.

The molecular structure of Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate consists of a propanoate ester moiety linked to a polyether chain featuring multiple ethoxy units. The presence of an iodine atom at the end of this chain makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are fundamental in the construction of complex organic molecules, including pharmaceuticals and agrochemicals.

In recent years, the compound has been studied for its potential applications in drug development. The polyether backbone enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have been particularly interested in its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate is its versatility in synthetic chemistry. The iodine substituent allows for easy modification through metal-catalyzed reactions, enabling chemists to tailor the molecule for specific applications. This flexibility has led to its use in the development of new materials and functional molecules.

The compound's structural features also make it a useful tool in polymer chemistry. The long polyether chain provides a stable framework that can be modified to create polymers with tailored properties. These polymers have potential applications in biomedicine, such as drug delivery systems and tissue engineering scaffolds.

Recent studies have highlighted the compound's role in the synthesis of bioactive molecules. For instance, researchers have utilized Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate to develop new antiviral agents. The ability to modify the molecule at multiple points allows for the creation of structures that can interact specifically with viral targets, offering promising avenues for therapeutic intervention.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for more complex drugs. Its structural complexity and reactivity make it an ideal candidate for generating novel compounds with improved pharmacological properties. By leveraging its synthetic capabilities, scientists aim to develop treatments for conditions that are currently difficult to address with existing medications.

In addition to its pharmaceutical applications, Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate has found utility in materials science. The compound's ability to form stable complexes with other molecules has been exploited in the development of new catalysts and functional materials. These materials could revolutionize various industrial processes, from chemical manufacturing to energy storage.

The ongoing research into Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate underscores its importance as a versatile chemical intermediate. As synthetic methods continue to evolve, new applications for this compound are likely to emerge, further solidifying its role in both academic and industrial research.